2-chloro-3-(chloromethyl)benzoic acid
Overview
Description
2-Chloro-3-(chloromethyl)benzoic acid, also known as CMBA, is an organic compound that is widely used in scientific research. It is a white crystalline solid with a molecular weight of 207.56 g/mol. CMBA is used in a variety of applications, including the synthesis of other compounds, as a reagent in organic synthesis, and as a biochemical and physiological research tool.
Scientific Research Applications
2-chloro-3-(chloromethyl)benzoic acid is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as it can be used to synthesize a variety of compounds, including pharmaceuticals and other biologically active compounds. 2-chloro-3-(chloromethyl)benzoic acid is also used as a research tool in biochemical and physiological studies, as it can be used to study enzyme activity, protein-protein interactions, and other biological processes.
Mechanism of Action
2-chloro-3-(chloromethyl)benzoic acid is believed to act as an inhibitor of the enzyme cytochrome P450 (CYP450). CYP450 is a family of enzymes that are involved in the metabolism of drugs and other compounds in the body. 2-chloro-3-(chloromethyl)benzoic acid binds to the active site of the enzyme, blocking its ability to bind to and metabolize other compounds. This can be used to study the effects of different compounds on the metabolism of drugs and other compounds in the body.
Biochemical and Physiological Effects
2-chloro-3-(chloromethyl)benzoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of CYP450 enzymes, which can lead to altered drug metabolism and drug interactions. 2-chloro-3-(chloromethyl)benzoic acid has also been shown to have anti-inflammatory and anti-cancer effects in laboratory studies. In addition, 2-chloro-3-(chloromethyl)benzoic acid has been shown to have antioxidant and neuroprotective effects, and may be useful in the treatment of neurological diseases.
Advantages and Limitations for Lab Experiments
The use of 2-chloro-3-(chloromethyl)benzoic acid in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and can be used in a variety of applications. In addition, it is relatively stable and can be stored for long periods of time. However, there are also some limitations to using 2-chloro-3-(chloromethyl)benzoic acid in laboratory experiments. It is not water-soluble, and so it must be dissolved in an organic solvent before use. In addition, it can be toxic in high concentrations, and so care must be taken when handling and using it.
Future Directions
The use of 2-chloro-3-(chloromethyl)benzoic acid in scientific research is still in its early stages, and there is still much to be explored. One potential future direction is to explore its use as a therapeutic agent. 2-chloro-3-(chloromethyl)benzoic acid has been shown to have anti-inflammatory and anti-cancer effects, and so it may be useful in the treatment of these diseases. In addition, its neuroprotective effects may make it useful in the treatment of neurological diseases. Finally, further research into its mechanism of action and its effects on drug metabolism could lead to new insights into drug interactions and drug-drug interactions.
Synthesis Methods
2-chloro-3-(chloromethyl)benzoic acid can be synthesized from the reaction of 2-chloro-3-methylbenzoic acid and thionyl chloride. First, the 2-chloro-3-methylbenzoic acid is heated to a temperature of 80-90°C in a round-bottomed flask. Then, thionyl chloride is slowly added while stirring the mixture. The reaction is then allowed to proceed for 1-2 hours until all of the 2-chloro-3-methylbenzoic acid has been converted to 2-chloro-3-(chloromethyl)benzoic acid. Finally, the reaction solution is cooled to room temperature and the product is isolated by filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-3-(chloromethyl)benzoic acid involves the chlorination of 2-methylbenzoic acid followed by the reaction of the resulting 2-chloro-3-methylbenzoic acid with formaldehyde and hydrochloric acid.", "Starting Materials": [ "2-methylbenzoic acid", "phosphorus pentachloride", "formaldehyde", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "2-methylbenzoic acid is reacted with phosphorus pentachloride to form 2-chloro-3-methylbenzoic acid.", "2-chloro-3-methylbenzoic acid is then reacted with formaldehyde and hydrochloric acid to form 2-chloro-3-(chloromethyl)benzoic acid.", "The reaction mixture is neutralized with sodium hydroxide and the product is isolated by filtration and washing with water." ] } | |
CAS RN |
1379306-99-6 |
Product Name |
2-chloro-3-(chloromethyl)benzoic acid |
Molecular Formula |
C8H6Cl2O2 |
Molecular Weight |
205 |
Purity |
95 |
Origin of Product |
United States |
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